Cas no 1379313-33-3 (2-(4-Chloro-3-methylphenyl)-2-pentanol)

• Product Name: 2-(4-Chloro-3-methylphenyl)-2-pentanol
• CAS No: 1379313-33-3
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• MDL: MFCD20528624
• CID: 5179568
• Update Time: 2026-03-05

2-(4-Chloro-3-methylphenyl)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methylphenyl)-2-pentanol

• MDL： MFCD20528624
• Inchi： 1S/C12H17ClO/c1-4-7-12(3,14)10-5-6-11(13)9(2)8-10/h5-6,8,14H,4,7H2,1-3H3
• InChI Key： PCSWJBSXDBGTHK-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(Cl)C(C)=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chloro-3-methylphenyl)-2-pentanol

Introduction to 2-(4-Chloro-3-methylphenyl)-2-pentanol (CAS No. 1379313-33-3)

2-(4-Chloro-3-methylphenyl)-2-pentanol, with the CAS number 1379313-33-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a chlorinated and methylated aromatic ring linked to a pentanol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various scientific investigations.

The chemical structure of 2-(4-Chloro-3-methylphenyl)-2-pentanol can be represented as follows: C₁₂H₁₆OCl. The presence of the chloro and methyl substituents on the phenyl ring, along with the pentanol side chain, contributes to its distinct reactivity and solubility profiles. These properties are crucial for understanding its behavior in different chemical environments and its potential interactions with biological systems.

In the realm of pharmaceutical research, 2-(4-Chloro-3-methylphenyl)-2-pentanol has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and analgesic properties, making it a promising lead compound for the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

Beyond its pharmaceutical applications, 2-(4-Chloro-3-methylphenyl)-2-pentanol has also found use in chemical synthesis as a versatile intermediate. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of more complex molecules. Researchers have utilized this compound in the development of novel catalysts and ligands, contributing to advancements in catalytic processes and materials science.

The synthesis of 2-(4-Chloro-3-methylphenyl)-2-pentanol typically involves multi-step reactions, including Grignard reactions and reduction steps. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, while 2-(4-Chloro-3-methylphenyl)-2-pentanol is not classified as a hazardous substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The physical properties of 2-(4-Chloro-3-methylphenyl)-2-pentanol, such as its melting point, boiling point, and solubility in various solvents, have been well-documented. These properties are essential for optimizing its use in different applications. For example, its solubility in polar solvents like ethanol and methanol makes it suitable for use in solution-based reactions and formulations.

In conclusion, 2-(4-Chloro-3-methylphenyl)-2-pentanol (CAS No. 1379313-33-3) is a multifaceted compound with a wide range of potential applications in pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and favorable chemical properties make it an important molecule for ongoing scientific investigations. As research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly significant role in advancing our understanding of complex chemical systems.